Cas no 926208-66-4 (3-(2-methoxyphenyl)-1-phenyl-1H-pyrazol-5-amine)

3-(2-Methoxyphenyl)-1-phenyl-1H-pyrazol-5-amine is a pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a methoxyphenyl and phenyl substituent, contributing to its unique electronic and steric properties. This compound is of interest due to its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors or antimicrobial agents. The presence of the amine group at the 5-position allows for further functionalization, enhancing its versatility in synthetic chemistry. Its well-defined molecular structure ensures reproducibility in research applications. The compound is typically supplied with high purity, making it suitable for precise experimental work in medicinal chemistry and material science.

3-(2-methoxyphenyl)-1-phenyl-1H-pyrazol-5-amine structure

926208-66-4 structure

Product Name:3-(2-methoxyphenyl)-1-phenyl-1H-pyrazol-5-amine

CAS No:926208-66-4

MF:C₁₆H₁₅N₃O

MW:265.309803247452

MDL:MFCD05664757

CID:3032108

PubChem ID:16770102

Update Time:2025-06-07

3-(2-methoxyphenyl)-1-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- [5-(2-甲氧苯基)-2-苯基-吡唑-3-基]胺
- 3-(2-methoxyphenyl)-1-phenyl-1H-pyrazol-5-amine
- 5-(2-methoxyphenyl)-2-phenylpyrazol-3-amine
- STK503836
- Z324553030
- MFCD05664757
- 926208-66-4
- AKOS000126482
- EN300-30738
- ALBB-006328
- Z316170098
- MDL： MFCD05664757
- Inchi： 1S/C16H15N3O/c1-20-15-10-6-5-9-13(15)14-11-16(17)19(18-14)12-7-3-2-4-8-12/h2-11H,17H2,1H3
- InChI Key： VSHGSTFTUFDOSJ-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC=CC=1C1C=C(N)N(C2C=CC=CC=2)N=1

Computed Properties

Exact Mass: 265.121512110Da
Monoisotopic Mass: 265.121512110Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 306
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 53.1

3-(2-methoxyphenyl)-1-phenyl-1H-pyrazol-5-amine Security Information

HazardClass：IRRITANT

3-(2-methoxyphenyl)-1-phenyl-1H-pyrazol-5-amine Pricemore >>

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